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Compound of Interest

Compound Name: 1-Bromo-2-nitrobenzene

Cat. No.: B046134

For researchers and professionals in the scientific community, ensuring the safe handling and
disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of 1-Bromo-2-nitrobenzene, a compound
requiring careful management due to its hazardous properties. Adherence to these procedures
is critical for personnel safety and environmental protection.

Hazard Profile and Classification

1-Bromo-2-nitrobenzene is classified as a hazardous substance.[1] Understanding its specific
hazards is the first step in safe handling and disposal. The compound's classifications are
summarized below.
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Hazard . -
. Category Description Citations
Classification
Acute Toxicity, Oral Category 4 Harmful if swallowed. [1112]1[3]
o Harmful in contact
Acute Toxicity, Dermal  Category 4 ) ) [1112][3]
with skin.
Acute Toxicity, o
) Category 4 Harmful if inhaled. [1112][3]
Inhalation
Skin s
) o Category 2 Causes skin irritation. [1][2]13]
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2 N [11[2][3]
Damage/Irritation irritation.
Specific Target Organ )
o _ May cause respiratory
Toxicity (Single Category 3 T [1112][3]
irritation.
Exposure)
N May cause damage to
Specific Target Organ
o organs through
Toxicity (Repeated Category 2 [1][3]
prolonged or repeated
Exposure)
exposure.
) ] Harmful to aquatic life
Chronic Aquatic ) )
. Category 3 with long lasting [3]
Toxicity
effects.
Transport Information
UN Number UN3459 [1]13]
Proper Shipping NITROBROMOBENZ e
Name ENES, SOLID
Hazard Class 6.1 [11[3]

Standard Operating Procedure for Disposal
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The following protocol outlines the step-by-step process for the safe disposal of 1-Bromo-2-

nitrobenzene waste. This procedure is designed to be followed within a laboratory setting by

trained personnel.

Personal Protective Equipment (PPE) and Safety
Precautions

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Handle with impervious gloves (e.g., nitrile rubber). Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[5]

Body Protection: Wear a lab coat or other suitable protective clothing.[5][6]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[5][6] If
dust formation is likely, a NIOSH-approved respirator may be necessary.[5]

General Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
the work area.[1]

Waste Collection and Storage

Container: Collect waste 1-Bromo-2-nitrobenzene and any contaminated materials (e.qg.,
absorbent pads, gloves) in a designated, properly labeled, and sealed container.[2][5] The
container must be compatible with the chemical.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "1-Bromo-2-nitrobenzene."

Segregation: Do not mix 1-Bromo-2-nitrobenzene waste with other waste streams,
especially incompatible materials like strong oxidizing agents or strong bases.[1][7] Aromatic
nitro compounds may explode in the presence of a base.[8]

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated
satellite accumulation area.[1] Ensure the storage area has secondary containment.
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Accidental Spill Management

o Evacuate: Immediately evacuate non-essential personnel from the spill area.[4]

» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
one.[5]

» Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such
as sand or vermiculite.[9] Avoid generating dust.[5][6]

o Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,
closed container for disposal.[2][7]

o Decontaminate: Clean the spill area thoroughly.

e Report: Report the spill to the appropriate Environmental Health and Safety (EHS)
department.[9]

Final Disposal Pathway

The required method for the disposal of 1-Bromo-2-nitrobenzene is through a licensed
professional waste disposal service.[5][10] Chemical waste generators must consult and
adhere to all local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[1] Do not attempt to dispose of this chemical down the
drain or in regular trash.[3][9]

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points in the proper disposal
process for 1-Bromo-2-nitrobenzene.
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Caption: Workflow for the safe disposal of 1-Bromo-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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